2-(cyclopentyloxy)-N-(3-(difluoromethoxy)phenyl)isonicotinamide
Description
2-(cyclopentyloxy)-N-(3-(difluoromethoxy)phenyl)isonicotinamide, also known as CPI-1189, is a chemical compound that has gained significant attention in scientific research due to its potential therapeutic applications. CPI-1189 belongs to the class of isonicotinamide derivatives and has been shown to exhibit a range of biochemical and physiological effects. In
Scientific Research Applications
Inhibition of Dihydroorotate Dehydrogenase
Isonicotinamide derivatives, such as A77-1726, have shown strong inhibitory effects on mitochondrial dihydroorotate dehydrogenase, an enzyme critical for pyrimidine de novo synthesis. This inhibition affects pyrimidine nucleotide pools, essential for immune cell functions, indicating potential applications in immunosuppressive therapies (Knecht & Löffler, 1998).
Cyclisation Reactions
Isonicotinamides carrying various substituents can undergo cyclisation induced by electrophiles, producing spirocyclic compounds. This demonstrates their utility in synthesizing novel chemical structures, with potential applications in developing new materials or drugs (Brice & Clayden, 2009).
Co-crystallization with Carboxylic Acids
Studies on co-crystallization of isonicotinamide with various carboxylic acids reveal its ability to form complex structures. This has implications for pharmaceutical development, where co-crystallization can influence drug solubility and stability (Lemmerer & Fernandes, 2012).
Allosteric Modifiers of Hemoglobin
Isonicotinamide derivatives have been explored as allosteric modifiers of hemoglobin, showing potential to decrease oxygen affinity and improve oxygen delivery. This research has implications for treatments requiring enhanced oxygen supply, such as in cases of ischemia or stroke (Randad et al., 1991).
Anticancer Activity
Novel compounds synthesized from isonicotinamide derivatives have been tested for their anticancer activity, indicating potential applications in cancer therapy. For instance, certain derivatives have shown efficacy against leukemia cells (Salahuddin et al., 2013).
Synthesis of Cyclopentenones
Cyclopentenones containing isonicotinamide derivatives are selective inhibitors of cyclooxygenase-2, suggesting potential applications in developing anti-inflammatory agents with reduced side effects (Black et al., 1999).
properties
IUPAC Name |
2-cyclopentyloxy-N-[3-(difluoromethoxy)phenyl]pyridine-4-carboxamide |
Source
|
|---|---|---|
| Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C18H18F2N2O3/c19-18(20)25-15-7-3-4-13(11-15)22-17(23)12-8-9-21-16(10-12)24-14-5-1-2-6-14/h3-4,7-11,14,18H,1-2,5-6H2,(H,22,23) |
Source
|
| Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
QGZBMNMJSZYADX-UHFFFAOYSA-N |
Source
|
| Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1CCC(C1)OC2=NC=CC(=C2)C(=O)NC3=CC(=CC=C3)OC(F)F |
Source
|
| Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C18H18F2N2O3 |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Weight |
348.3 g/mol |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
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Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
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